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For researchers, scientists, and drug development professionals working with vacuum systems,

selecting the appropriate flange is critical for maintaining the integrity and performance of their

experiments and processes. Among the various standards, ISO-KF (also known as NW or Klein

Flange) and ISO-K flanges are two of the most common choices for high-vacuum applications.

This guide provides an objective comparison of their performance, supported by available data

and a discussion of relevant experimental protocols.

At a Glance: Key Differences
ISO-KF and ISO-K flanges share the same fundamental sealing principle: a centering ring with

an elastomeric O-ring compressed between two symmetrical flanges. However, their primary

distinctions lie in their clamping mechanism and typical application size, which in turn

influences their suitability for different vacuum system requirements.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15613197?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature ISO-KF (NW) ISO-K

Nominal Diameter (DN) 10 to 50 63 to 630

Clamping Mechanism
Single circular clamp (wing nut,

toggle, or bolt)

Multiple individual double-claw

clamps

Typical Applications

Smaller, frequently modified

systems; foreline plumbing;

connections to small pumps

and gauges.

Larger, more permanent

installations; connections to

large pumps, chambers, and

valves.

Pressure Range

Rough to High Vacuum

(Atmosphere to ~10⁻⁸ mbar)[1]

[2][3]

High Vacuum (Atmosphere to

~10⁻⁸ mbar)[1][4]

Bakeout Temperature

Limited by O-ring material

(typically up to 150°C for

Viton®)[5]

Limited by O-ring material (up

to 150°C with Viton®,

potentially slightly higher to

200°C in some configurations)

[5]

Assembly/Disassembly
Very fast and tool-free with

wing nut or toggle clamps.

Relatively fast, but requires

tightening multiple clamps.

Vibration Resistance Moderate

Good, more robust than ISO-

KF due to multiple clamping

points.

Performance Characteristics: A Detailed Look
Both ISO-KF and ISO-K flanges are designed for high vacuum applications and are not

suitable for ultra-high vacuum (UHV) systems, which necessitate metal-sealed flanges like

ConFlat (CF).[5] The primary limitation for both is the outgassing from the elastomeric O-ring,

which restricts the ultimate pressure and the maximum bakeout temperature.[5]

Sealing and Leak Rates: When properly assembled with a clean, undamaged O-ring and

centering ring, both flange types can achieve a leak rate of less than 1x10⁻⁹ std cc/sec of

Helium.[2][4] The sealing performance is highly dependent on the quality of the components

and the proper application of clamping force.
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Pressure and Temperature Cycling: The performance of both flange types under pressure and

temperature cycling is primarily dictated by the elastomer O-ring. Repeated cycling can lead to

degradation of the O-ring, potentially increasing leak rates over time. While specific

comparative data is not readily available, the more robust clamping of the ISO-K may offer

slightly better performance under repeated mechanical stress.

Vibration Resistance: The use of multiple, independent claw clamps on ISO-K flanges provides

a more secure and vibration-resistant connection compared to the single circular clamp of the

ISO-KF system.[5] This makes ISO-K a better choice for applications where mechanical

vibration from pumps or other equipment is a concern.

Experimental Protocols
While direct experimental comparisons are not widely published, the performance of these

flanges is typically evaluated using standardized vacuum testing procedures.

Helium Leak Testing Protocol
A common method to quantify the leak rate of a vacuum flange assembly is through helium

mass spectrometry.

Objective: To determine the rate at which helium gas permeates through the flange seal.

Methodology:

Assembly: The ISO-KF or ISO-K flange assembly to be tested is connected to a helium leak

detector. All other ports on the test component are blanked off.

Evacuation: The system is pumped down to a suitable base pressure for the leak detector to

operate effectively.

Tracer Gas Application: A fine stream of helium gas is carefully directed at the exterior of the

flange seal.

Detection: The leak detector's mass spectrometer measures the amount of helium that has

entered the vacuum system, indicating a leak. The result is quantified as a leak rate (e.g., in

mbar·L/s).
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A diagram of the typical helium leak testing workflow is provided below.

Preparation Testing Result
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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